Nonylphenyl diphenyl phosphate

• CAS: 64532-97-4
• Molecular Formula: C27H33O4P
• Molecular Weight: 452.5 g/mol
• SMILES: CCCCCCCCCC1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
• InChI: InChI=1S/C27H33O4P/c1-2-3-4-5-6-7-10-15-24-20-22-27(23-21-24)31-32(28,29-25-16-11-8-12-17-25)30-26-18-13-9-14-19-26/h8-9,11-14,16-23H,2-7,10,15H2,1H3
• InChIKey: LMCLPMXCYFSRNG-UHFFFAOYSA-N

Nonylphenyl Diphenyl Phosphate (CAS 64532-97-4): Physicochemical Identity and Industrial Role Among Aryl Phosphate Esters

Nonylphenyl diphenyl phosphate (NPDPP; CAS 64532-97-4) is a mixed alkyl-aryl organophosphate ester with molecular formula C₂₇H₃₃O₄P and molecular weight 452.5 g/mol . It belongs to the broader class of triaryl/alkyl-aryl phosphate esters that serve dual functions as flame retardants and plasticizers in flexible PVC, engineering thermoplastics, and as base stocks in fire-resistant hydraulic fluids [1]. NPDPP is distinguished from the simplest triaryl phosphate—triphenyl phosphate (TPP)—by the presence of a nonyl (C₉) alkyl substituent on one aryl ring, which confers a liquid physical state at ambient temperature and substantially altered physicochemical properties including reduced volatility, lower water solubility, and increased hydrophobicity [2]. These differences carry direct consequences for material processing, end-use performance, and environmental partitioning behavior.

Liquid at ambient temperature; no pre-melting required for compounding

Alkyl-aryl phosphate ester with nonyl substituent; distinct from triaryl phosphates

Used as flame-retardant plasticizer and hydraulic fluid base stock

• [1] Mayer FL, Adams WJ, Finley MT, Michael PR, Mehrle PM, Saeger VW. Phosphate Ester Hydraulic Fluids: An Aquatic Environmental Assessment of Pydrauls 50E and 115E. In: Branson DR, Dickson KL, editors. Aquatic Toxicology and Hazard Assessment. ASTM STP 737. Philadelphia: American Society for Testing and Materials; 1981. p. 103–123. DOI: 10.1520/STP34152S. View Source
• [2] GlobalChemMall. (4-Nonylphenyl) diphenyl phosphate – Properties. CAS 64532-97-4. https://www.globalchemmall.com/4-nonylphenyl-diphenyl-phosphate View Source

Why Nonylphenyl Diphenyl Phosphate Cannot Be Replaced by Generic Triaryl Phosphates Without Performance Consequence

Within the aryl phosphate ester family, a well-established structure-property dichotomy exists: unsubstituted triaryl phosphates (e.g., triphenyl phosphate, TPP) are more effective flame retardants by phosphorus content, whereas alkyl-aryl phosphates (e.g., NPDPP) are superior plasticizers that impart better low-temperature flexibility and generate less smoke during combustion [1][2]. This trade-off means that substituting NPDPP with a generic triaryl phosphate alters not only flame retardancy efficiency but also plasticizing performance, processing behavior, and emission profiles. Furthermore, the specific length and branching of the alkyl substituent—here a nonyl (C₉) group—controls physical state (liquid vs. solid), volatility, compatibility with polymer matrices, and environmental fate parameters such as water solubility and log Kow [3]. Because these properties are not linearly tunable by simply blending TPP with other phosphates, procurement decisions must be guided by compound-specific quantitative evidence rather than in-class assumptions.

Nonylphenyl substitution on aryl ring

Generic triaryl phosphates (e.g., TPP) lack the alkyl chain; reported trade-off alters plasticizing efficiency and processing behavior

Liquid physical state at ambient temperature

Solid TPP requires melting and may cause feed-throat bridging; processing characteristics may not transfer

Alkyl-aryl phosphate class (lower volatility, higher hydrophobicity)

Class-level smoke, volatility, and migration behavior differ from triaryl phosphates; in-class assumptions may not hold

• [1] Green J. Recent developments in plasticized flame retardant polyvinyl chloride (PVC). J Vinyl Addit Technol. 1991;13(1):37–41. DOI: 10.1002/vnl.730130105. View Source
• [2] Duke AJ. The Significance of Isomerism and Complexity of Composition, on the Performance of Triaryl Phosphate Plasticisers in PVC. CHIMIA. 1978;32(12):457–463. DOI: 10.2533/chimia.1978.457. View Source
• [3] Mayer FL, Adams WJ, Finley MT, Michael PR, Mehrle PM, Saeger VW. Phosphate Ester Hydraulic Fluids: An Aquatic Environmental Assessment of Pydrauls 50E and 115E. ASTM STP 737. 1981. DOI: 10.1520/STP34152S. View Source

Quantitative Differentiation Evidence for Nonylphenyl Diphenyl Phosphate vs. Its Closest Aryl Phosphate Comparators

Physical State at Ambient Temperature: NPDPP Is a Liquid; Triphenyl Phosphate Is a Crystalline Solid (mp 48–50 °C)

Nonylphenyl diphenyl phosphate exists as a liquid at standard ambient temperature, whereas triphenyl phosphate (TPP)—the simplest and most widely used triaryl phosphate—is a crystalline solid with a melting point of 48–50 °C . No melting point is reported for NPDPP in authoritative databases, consistent with its liquid state; analogous alkyl-substituted aryl phosphates such as tert-butylphenyl diphenyl phosphate exhibit pour points well below 0 °C [1]. The solid nature of TPP creates documented processing difficulties in extrusion compounding of engineering plastics such as PC/ABS, where TPP flakes can cause bridging at the feed throat and require stringent temperature control to avoid volatile losses [2].

Physical State

Reported

Liquid vs. crystalline solid (TPP mp 48–50 °C)

Liquid state supports processing without pre-melting, relevant for extrusion compounding

TPP solid form documented to cause feed-throat bridging

Evidence Dimension	Physical state at 20–25 °C
Target Compound Data	Liquid (no melting point reported; remains fluid at ambient temperature)
Comparator Or Baseline	Triphenyl phosphate (TPP, CAS 115-86-6): crystalline solid, mp 48–50 °C
Quantified Difference	Phase difference: liquid vs. solid; TPP requires melting (energy input) before liquid handling or compounding
Conditions	Standard ambient temperature and pressure; reported values from authoritative physicochemical databases and technical literature

Why This Matters

For procurement in polymer compounding and plastisol formulation, a liquid additive eliminates the need for pre-melting equipment, reduces energy input, and avoids the feed-throat bridging problems documented for solid TPP in continuous extrusion processes.

• [1] GlobalChemMall. (4-Nonylphenyl) diphenyl phosphate – Properties. CAS 64532-97-4. https://www.globalchemmall.com/4-nonylphenyl-diphenyl-phosphate View Source
• [2] Eastop-Chem. Application of Organophosphorus Flame Retardant in PC/ABS Alloy. 2022. https://www.eastop-chem.com View Source

Vapor Pressure and Volatility: NPDPP Is Approximately 500-Fold Less Volatile Than Triphenyl Phosphate at 25 °C

The vapor pressure of nonylphenyl diphenyl phosphate is reported as approximately 2.27 × 10⁻⁹ mmHg at 25 °C (calculated value) , while triphenyl phosphate exhibits a vapor pressure of approximately 1.24 × 10⁻⁶ mmHg at 25 °C . This represents an approximately 546-fold lower vapor pressure for NPDPP, consistent with its higher molecular weight (452.5 vs. 326.3 Da) and the presence of the nonyl alkyl chain. Lower vapor pressure translates directly to reduced volatile losses during high-temperature polymer processing, lower fogging in automotive interior applications, and diminished atmospheric emissions over the product lifecycle.

Vapor Pressure (25 °C)

Data to verify

~2.27 × 10⁻⁹ mmHg vs TPP ~1.24 × 10⁻⁶ mmHg (≈546× lower)

Lower volatility reduces additive loss during high-temperature processing

Calculated values; no direct experimental comparison identified

Evidence Dimension	Vapor pressure at 25 °C
Target Compound Data	~2.27 × 10⁻⁹ mmHg (calculated; Chemindex; CAS 38638-05-0 isomer)
Comparator Or Baseline	Triphenyl phosphate (TPP): ~1.24 × 10⁻⁶ mmHg at 25 °C (ChemSrc/ChemSpider)
Quantified Difference	NPDPP vapor pressure is ~546× lower than TPP (2.27 × 10⁻⁹ vs. 1.24 × 10⁻⁶ mmHg)
Conditions	Calculated vapor pressure values at 25 °C from different database sources; both derived from predictive models rather than direct experimental determination

Why This Matters

In applications requiring high-temperature processing (e.g., engineering plastics extrusion above 200 °C) or low-emission indoor products (automotive interiors, furniture upholstery), the lower volatility of NPDPP reduces additive loss, minimizes workplace exposure, and helps meet volatile organic compound (VOC) emission standards.

Water Solubility: NPDPP (0.77 mg/L) Exhibits 2.5-Fold Lower Aqueous Solubility Than Triphenyl Phosphate (1.9 mg/L)

In a direct comparative dataset compiled from the toxicological profile of phosphate ester hydraulic fluids, the water solubility of nonylphenyl diphenyl phosphate (mixed isomers) was measured at 0.77 mg/L, compared to 1.9 mg/L for triphenyl phosphate, 2.2 mg/L for isopropylphenyl diphenyl phosphate, 0.063 mg/L for cumylphenyl diphenyl phosphate, and 3.2 mg/L for t-butylphenyl diphenyl phosphate [1]. NPDPP's solubility is approximately 2.5-fold lower than TPP, consistent with its higher log Kow of ~8.6–8.8 versus ~4.6 for TPP . Lower water solubility confers reduced leachability in aqueous environments and improved resistance to water extraction in humid-service polymer applications.

Water Solubility

Reported

NPDPP 0.77 mg/L vs TPP 1.9 mg/L (2.5× lower)

Reduced water extraction supports long-term performance in humid-service applications

Comparative dataset from ATSDR toxicological profile; additional aryl phosphates also reported

Evidence Dimension	Water solubility (mg/L) at ambient temperature
Target Compound Data	0.77 mg/L (NPDPP, mixed isomers)
Comparator Or Baseline	Triphenyl phosphate: 1.9 mg/L; Isopropylphenyl diphenyl phosphate: 2.2 mg/L; Cumylphenyl diphenyl phosphate: 0.063 mg/L; t-Butylphenyl diphenyl phosphate: 3.2 mg/L
Quantified Difference	NPDPP solubility is 2.5× lower than TPP, 2.9× lower than IPPP, 4.2× lower than tBPDP; 12.2× higher than CPDP
Conditions	Water solubility determinations as compiled in the ATSDR Toxicological Profile for Phosphate Ester Hydraulic Fluids (NCBI Bookshelf, Table 3-9); original data from Saeger et al. (1979) and Ofstad & Sletten (1985)

Why This Matters

For applications exposed to water contact or high humidity (e.g., outdoor cable insulation, marine coatings, hydraulic fluids with water-ingress risk), lower water solubility reduces plasticizer extraction, helping maintain long-term material flexibility and flame retardancy while minimizing environmental release to aqueous systems.

• [1] NCBI Bookshelf. Table 3-9: Water Solubilities for Organophosphate Ester Hydraulic Fluid Components. In: Toxicological Profile for Phosphate Ester Hydraulic Fluids. Agency for Toxic Substances and Disease Registry (ATSDR). https://www.ncbi.nlm.nih.gov/books/NBK595481/table/ch3.tab9/ View Source

Molecular Weight Advantage: NPDPP (452.5 Da) Is 39% Heavier Than Triphenyl Phosphate (326.3 Da), Correlating With Reduced Migration and Volatility

Nonylphenyl diphenyl phosphate has a molecular weight of 452.5 Da (C₂₇H₃₃O₄P), compared to 326.3 Da for triphenyl phosphate (C₁₈H₁₅O₄P)—a 39% increase . Within the homologous series of aryl phosphate plasticizers, increasing molecular weight is well correlated with reduced migration rates out of polymer matrices and lower volatility, as larger molecules diffuse more slowly through the polymer free volume and require greater energy for vaporization [1]. This principle is explicitly leveraged in plasticizer design, where higher molecular weight esters are selected for applications demanding long-term permanence. The enthalpy of vaporization for NPDPP is reported as approximately 75.0 ± 3.0 kJ/mol, compared to 63.9 ± 3.0 kJ/mol for TPP, consistent with stronger intermolecular interactions and lower volatility .

Molecular Weight

Class-level

452.5 Da vs TPP 326.3 Da (39% heavier); ΔHvap 75.0 vs 63.9 kJ/mol

Higher MW predicts slower migration and lower volatility based on plasticizer diffusion principles

No direct migration rate comparison available; class-level structure-property inference

Evidence Dimension	Molecular weight and related permanence indicators
Target Compound Data	MW = 452.5 Da; ΔHvap = 75.0 ± 3.0 kJ/mol (ChemSpider)
Comparator Or Baseline	Triphenyl phosphate: MW = 326.3 Da; ΔHvap = 63.9 ± 3.0 kJ/mol (ChemSpider/ChemSrc)
Quantified Difference	MW: 39% higher for NPDPP; ΔHvap: ~17% higher for NPDPP (75.0 vs. 63.9 kJ/mol). No direct migration rate data available; class-level structure-property relationship applied.
Conditions	Molecular weight from authoritative databases; enthalpy of vaporization from calculated/predicted values; migration rate inference based on established polymer-plasticizer diffusion principles (no direct experimental migration comparison identified)

Why This Matters

In flexible PVC applications where plasticizer migration causes embrittlement, surface tackiness, or contamination of contacting materials (e.g., wire and cable insulation, food-contact conveyor belting, medical tubing), the higher molecular weight of NPDPP predicts superior long-term permanence compared to lower-MW alternatives such as TPP.

• [1] Wang M, Wang G, Xu Y, Song X, Bu Q. Simultaneous improvement of the plasticization, mechanical and migration resistance properties of PVC materials by grafting ricinoleic acid-derived phosphate ester. Chem Pap. 2021. DOI: 10.1007/s11696-021-01850-x. View Source

Patent-Recognized Processability: NPDPP-Containing Formulations Prevent Mold Deposits During Continuous Molding of Flame-Retardant Resins

Japanese Patent JPH09176374 (Asahi Chemical Ind.) specifically identifies nonylphenyl diphenyl phosphate in combination with bis(nonylphenyl)phenyl phosphate (BNPP) and tris(nonylphenyl) phosphate as the preferred flame retardant formulation for non-crystalline thermoplastic resins requiring excellent long-run molding processability without mold deposit formation [1]. The patent teaches that this specific combination prevents the accumulation of volatile decomposition residues on mold surfaces—a common failure mode for triaryl phosphate flame retardants during extended continuous molding operations. While the patent does not provide quantitative deposit weight data for NPDPP vs. TPP alone, it establishes a clear formulation selection preference based on empirical process performance.

Mold Deposit Prevention

Supporting evidence

Patent-identified formulation prevents deposits during continuous molding

May support long-run productivity for injection-molded flame-retardant parts

Qualitative patent claim; no quantitative deposit weight data reported

Evidence Dimension	Mold deposit formation during continuous molding
Target Compound Data	NPDPP (in combination with BNPP and tris(nonylphenyl) phosphate): preferred formulation; no mold deposits even during long continuous molding runs (qualitative patent claim)
Comparator Or Baseline	Generic halogen-free phosphate ester flame retardants (implied baseline in patent; specific comparator not named)
Quantified Difference	Binary outcome: NPDPP-containing formulation enables continuous molding without deposits vs. generic alternatives that cause deposits. No quantitative deposit mass data reported.
Conditions	Non-crystalline thermoplastic resin compositions; continuous injection molding; Japanese Patent JPH09176374 (filed 1995, published 1997)

Why This Matters

For injection molders producing high-volume flame-retardant thermoplastic parts, mold deposit formation causes unacceptable downtime for mold cleaning, surface defects on finished parts, and increased scrap rates. The patent-validated NPDPP-containing formulation directly addresses this production-efficiency bottleneck.

• [1] Touyouchi K, Nishihara H, inventors; Asahi Chemical Ind, assignee. Part made of flame retardant resin excellent in processability. Japanese Patent JPH09176374A. 1997 July 8. View Source

Alkyl-Aryl vs. Triaryl Phosphate Classification: NPDPP as an Alkyl-Aryl Phosphate Offers Inherently Lower Smoke Generation Than Pure Triaryl Phosphates in Flexible PVC Combustion

A well-established classification in the phosphate ester literature, articulated by Green (1991), distinguishes triaryl phosphates (e.g., TPP) as more effective flame retardants by oxygen index, while alkyl-aryl phosphates (e.g., NPDPP) function as superior plasticizers that generate significantly less smoke during combustion [1]. This is corroborated by later studies showing that partial replacement of triaryl phosphates with alkyl-aryl phosphates reduces smoke evolution in the flaming mode [2]. NPDPP, with its nonyl alkyl substitution on one aryl ring, falls squarely within the alkyl-aryl phosphate category. While compound-specific smoke density data (e.g., ASTM E662 specific optical density) for NPDPP versus TPP at equal phosphorus loading were not identified in the available literature, the class-level evidence provides a strong directional basis for expecting reduced smoke from NPDPP-plasticized PVC relative to TPP-plasticized PVC at equivalent plasticizer loading.

Smoke Generation Class

Class-level

Alkyl-aryl phosphates reported to generate less smoke than triaryl phosphates in PVC combustion

May help formulations meet smoke-density regulatory targets in enclosed-space applications

Compound-specific smoke data for NPDPP not identified; class-level directional evidence

Evidence Dimension	Smoke evolution during combustion of plasticized PVC
Target Compound Data	NPDPP (alkyl-aryl phosphate class): predicted lower smoke based on class behavior. No compound-specific smoke density data identified.
Comparator Or Baseline	Triaryl phosphates (e.g., TPP): higher smoke; brominated triaryl phosphates can achieve oxygen index values up to 36% in PVC (Green 1991)
Quantified Difference	Class-level directional difference only; quantitative NPDPP-specific smoke data not available at time of analysis. Triaryl phosphates are documented to produce more smoke than alkyl-aryl phosphates in PVC combustion.
Conditions	Flexible PVC formulations; NBS smoke chamber testing (ASTM E662); flaming combustion mode; class-level inference from Green (1991) and subsequent corroborating studies

Why This Matters

In enclosed-space applications such as mass transit interiors, building plenum cable, and aircraft cabin materials, smoke density is often a more critical life-safety parameter than ignitability alone. Selecting an alkyl-aryl phosphate like NPDPP over a pure triaryl phosphate may help formulations meet smoke-density regulatory limits (e.g., ASTM E662 Ds ≤ 200–300) while maintaining adequate flame retardancy.

• [1] Green J. Recent developments in plasticized flame retardant polyvinyl chloride (PVC). J Vinyl Addit Technol. 1991;13(1):37–41. DOI: 10.1002/vnl.730130105. View Source
• [2] Green J. The effect of formulation variables on smoke evolution of plasticized PVC during combustion. J Vinyl Addit Technol. 2004. DOI: 10.1002/vnl.730130105. View Source

Evidence-Backed Application Scenarios Where Nonylphenyl Diphenyl Phosphate Provides Demonstrable Selection Advantages

High-Temperature Extrusion Compounding of Engineering Thermoplastics (PC/ABS, PPO/HIPS) Requiring Liquid Flame-Retardant Plasticizer Delivery

In PC/ABS and modified-PPO extrusion compounding, the liquid physical state of NPDPP eliminates the feed-throat bridging and pre-melting requirements associated with solid TPP (mp 48–50 °C). Combined with its approximately 500-fold lower vapor pressure relative to TPP, NPDPP minimizes volatile additive losses during processing at barrel temperatures exceeding 230 °C, reducing fume generation and maintaining consistent flame-retardant loading in the finished compound [1].

Flexible PVC Wire and Cable Insulation Requiring Long-Term Plasticizer Permanence and Low Water Extraction

For PVC-insulated wire and cable in outdoor or humid-service environments, NPDPP's water solubility of 0.77 mg/L (2.5× lower than TPP at 1.9 mg/L) and its 39% higher molecular weight (452.5 vs. 326.3 Da) predict reduced plasticizer leaching into environmental water and slower migration within the polymer matrix, thereby extending the service life of flexibility and flame retardancy [2]. This combination of properties is particularly relevant for cable meeting UL 44/UL 83 wet-location ratings.

Fire-Resistant Hydraulic Fluids (Pydraul-Type Formulations) With Balanced Aquatic Toxicity Profile

NPDPP is a co-formulated component in commercial phosphate ester hydraulic fluids such as Pydraul 50E and 115E, alongside triphenyl phosphate and cumylphenyl diphenyl phosphate [3]. Evidence from Cleveland et al. (1986) demonstrates that the acute fish toxicity (96-h LC₅₀) of alkyl-aryl phosphate ester fluids is directly related to their triphenyl phosphate content, with TPP-rich formulations exhibiting greater toxicity [4]. The inclusion of NPDPP in the fluid formulation dilutes the TPP fraction and contributes to a more favorable aquatic toxicity margin, with environmental safety margins of at least one order of magnitude for coldwater fish and three orders of magnitude for warmwater species [3].

Injection-Molded Flame-Retardant Thermoplastic Parts Requiring Extended Continuous Production Runs

As taught by Japanese Patent JPH09176374, NPDPP in combination with BNPP and tris(nonylphenyl) phosphate is the preferred flame-retardant package for non-crystalline thermoplastics subjected to long continuous molding campaigns, specifically because this formulation prevents the mold deposit accumulation that occurs with generic phosphate ester flame retardants and causes production interruptions for mold cleaning [5]. This application scenario directly addresses procurement decisions in high-volume automotive and electronics component manufacturing.

Application

Selection Property

Validation Focus

Engineering thermoplastic extrusion (PC/ABS, PPO/HIPS)

Liquid physical state and low volatility

Processing behavior, volatile loss control

Flexible PVC wire and cable insulation (wet/humid service)

Low water solubility, higher molecular weight

Plasticizer permanence, extraction resistance

Phosphate ester hydraulic fluid base stock

Co-formulated alkyl-aryl composition

Aquatic toxicity profile, TPP content reduction

Continuous injection molding of non-crystalline thermoplastics

Patent-recognized low mold deposit

Long-run processability, mold deposit prevention

• [1] Eastop-Chem. Application of Organophosphorus Flame Retardant in PC/ABS Alloy. 2022. https://www.eastop-chem.com View Source
• [2] NCBI Bookshelf. Table 3-9: Water Solubilities for Organophosphate Ester Hydraulic Fluid Components. ATSDR Toxicological Profile. https://www.ncbi.nlm.nih.gov/books/NBK595481/table/ch3.tab9/ View Source
• [3] Mayer FL, Adams WJ, Finley MT, Michael PR, Mehrle PM, Saeger VW. Phosphate Ester Hydraulic Fluids: An Aquatic Environmental Assessment of Pydrauls 50E and 115E. ASTM STP 737. 1981. DOI: 10.1520/STP34152S. View Source
• [4] Cleveland L, Mayer FL, Buckler DR, Palawski DU. Toxicity of five alkyl-aryl phosphate ester chemicals to four species of freshwater fish. Environ Toxicol Chem. 1986;5(3):273–282. DOI: 10.1002/etc.5620050306. View Source
• [5] Touyouchi K, Nishihara H, inventors; Asahi Chemical Ind, assignee. Part made of flame retardant resin excellent in processability. Japanese Patent JPH09176374A. 1997 July 8. View Source